Cas no 499770-67-1 (1-methyl-1H-1,2,3-benzotriazole-5-carbaldehyde)

• Product Name: 1-methyl-1H-1,2,3-benzotriazole-5-carbaldehyde
• CAS No: 499770-67-1
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD03407337
• CID: 825977
• PubChem ID: 2795417
• Update Time: 2025-04-19

1-methyl-1H-1,2,3-benzotriazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-benzo[d][1,2,3]triazole-5-carbaldehyde
• 1-METHYL-1H-1,2,3-BENZOTRIAZOLE-5-CARBALDEHYDE
• 1-methylbenzotriazole-5-carbaldehyde
• 1-Methylbenzotriazole-5-carboxaldehyde
• 1-methyl-1H-benzotriazole-5-carbaldehyde
• 1H-Benzotriazole-5-carboxaldehyde, 1-methyl-
• IPVPVOVAJDRRAK-UHFFFAOYSA-N
• SBB087521
• 1-methyl-5-benzotriazolecarboxaldehyde
• VZ21518
• RP02175
• BP
• 1-methyl-1,2,3-benzotriazole-5-carbaldehyde
• AC-9362
• 499770-67-1
• DS-1485
• BP-13363
• MFCD03407337
• CS-0043885
• EN300-82478
• Z1160906058
• 1-methyl-1H-1,2,3-benzotriazole-5-carbaldehyde, AldrichCPR
• J-504854
• AKOS006222264
• DTXSID20383660
• SCHEMBL1525887
• DB-019239
• 1-methyl-1H-1,2,3-benzotriazole-5-carbaldehyde

• MDL： MFCD03407337
• Inchi： 1S/C8H7N3O/c1-11-8-3-2-6(5-12)4-7(8)9-10-11/h2-5H,1H3
• InChI Key： IPVPVOVAJDRRAK-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2=C(C=1)N=NN2C

Computed Properties

• Exact Mass: 161.05900
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 47.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 162 °C
• Boiling Point: 354.1±15.0 °C at 760 mmHg
• Flash Point: 168.0±20.4 °C
• Refractive Index: 1.668
• Solubility: Slightly soluble (2.1 g/l) (25 º C),
• PSA: 47.78000
• LogP: 0.78080
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-methyl-1H-1,2,3-benzotriazole-5-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H315 (100%) H319 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： R22;R37/38;R41
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36/37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles